Cas no 15448-99-4 (2-Methyl-1,1-dioxo-1,2-benzothiazol-3-one)

• Product Name: 2-Methyl-1,1-dioxo-1,2-benzothiazol-3-one
• CAS No: 15448-99-4
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• MDL: MFCD00059263
• CID: 167133
• PubChem ID: 87572486
• Update Time: 2025-04-19

2-Methyl-1,1-dioxo-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]isothiazol-3(2H)-one 1,1-dioxide
• N-Methylsaccharin
• 1,2-Benzisothiazol-3(2H)-one,2-methyl-, 1,1-dioxide
• 2-methyl-1,1-dioxo-1,2-benzothiazol-3-one
• 2-Methyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide
• T63VBY3AYH
• DDIIAJRLFATEEE-UHFFFAOYSA-N
• 2-Methyl-1,2-benzisothiazole-3(2H)-one-1,1-dioxide
• 1,2-Benzisothiazol-3(2H)-one, 2-methyl-, 1,1-dioxide
• 2-methyl-1,2-benzothiazol-3(2H)-one 1,1-dioxide
• Methylsaccharin
• NSC39120
• 2-Methyl-1,1-dioxide
• 1,2-
• methyl saccharine
• triflusulfuron-methyl TP1
• EINECS 239-466-7
• UNII-T63VBY3AYH
• M0427
• 2-methyl-1,1-dioxo-benzo[d]isothiazol-3-one
• 2-Methyl-1,1-dioxo-1,2-dihydro-1lambda*6*-benzo[d]isothiazol-3-one
• 1, 2-methyl-, 1,1-dioxide
• DTXSID10165639
• NS00025020
• AKOS016011169
• AI3-23674
• CS-0151203
• DS-6404
• 15448-99-4
• 2-methyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide;2-Methylbenzo[d]isothiazol-3(2H)-one 1,1-dioxide
• Q27289719
• BDBM50496471
• MFCD00059263
• 2-methyl-2,3-dihydro-1,2-benzothiazole-1,1,3-trione
• SCHEMBL107126
• CHEMBL131790
• NSC-39120
• SY053783
• D78426
• FT-0650583
• NSC 39120
• 1,2-Benzisothiazolin-3-one, 2-methyl-, 1,1-dioxide
• A20846
• 2-methyl-2,3-dihydro-1lambda,2-benzothiazole-1,1,3-trione
• DB-007773
• STL293362
• 2-Methyl-1,1-dioxo-1,2-benzothiazol-3-one

• MDL： MFCD00059263
• Inchi： 1S/C8H7NO3S/c1-9-8(10)6-4-2-3-5-7(6)13(9,11)12/h2-5H,1H3
• InChI Key： DDIIAJRLFATEEE-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1C)=O)(=O)=O

Computed Properties

• Exact Mass: 197.01500
• Monoisotopic Mass: 197.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 62.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.5±0.1 g/cm3
• Melting Point: 130.0 to 134.0 deg-C
• Boiling Point: 366.3°C at 760 mmHg
• Flash Point: 175.3±23.2 °C
• Refractive Index: 1.623
• PSA: 62.83000
• LogP: 1.47960
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Methyl-1,1-dioxo-1,2-benzothiazol-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles